Cas no 1006814-50-1 (4-cyano-N-[(2Z)-5,7-dimethyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide)

• Product Name: 4-cyano-N-[(2Z)-5,7-dimethyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• CAS No: 1006814-50-1
• MF: C₂₀H₁₉N₃OS
• MW: 349.44936299324
• CID: 5470950
• Update Time: 2025-07-03

4-cyano-N-[(2Z)-5,7-dimethyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-cyano-N-(5,7-dimethyl-3-propyl-2(3H)-benzothiazolylidene)-
• 4-cyano-N-[(2Z)-5,7-dimethyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide

• Inchi： 1S/C20H19N3OS/c1-4-9-23-17-11-13(2)10-14(3)18(17)25-20(23)22-19(24)16-7-5-15(12-21)6-8-16/h5-8,10-11H,4,9H2,1-3H3
• InChI Key： PYZNKXVCFGQTRE-UHFFFAOYSA-N
• SMILES： C(N=C1N(CCC)C2=CC(C)=CC(C)=C2S1)(=O)C1=CC=C(C#N)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4-cyano-N-[(2Z)-5,7-dimethyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide

4-Cyano-N-[(2Z)-5,7-Dimethyl-3-Propyl-2,3-Dihydro-1,3-Benzothiazol-2-Ylidene]Benzamide: A Comprehensive Overview

The compound with CAS No. 1006814-50-1, known as 4-cyano-N-[(2Z)-5,7-dimethyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzothiazole skeleton with a cyano group and a benzamide moiety. The benzothiazole core is a heterocyclic aromatic system that has been extensively studied due to its versatile properties and applications in drug design, materials science, and optical devices.

Recent studies have highlighted the importance of benzothiazole derivatives in the development of advanced materials. For instance, researchers have demonstrated that the presence of the cyano group in this compound significantly enhances its electronic properties, making it a promising candidate for use in organic electronics. The benzamide moiety further contributes to the compound's stability and solubility, which are critical factors for its application in real-world scenarios.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the benzothiazole skeleton through cyclization reactions and the subsequent introduction of the cyano and benzamide groups. Recent advancements in catalytic methods have enabled chemists to achieve higher yields and better purity levels during the synthesis process. These improvements have made it possible to scale up production for industrial applications.

One of the most exciting developments involving this compound is its application in non-linear optics (NLO). The unique electronic structure of the benzothiazole core allows for strong NLO responses, which are essential for devices such as optical switches and frequency converters. Additionally, the compound's ability to form self-assembled monolayers (SAMs) has opened new avenues for its use in surface chemistry and nanotechnology.

In the field of drug discovery, this compound has shown potential as a lead molecule for developing new therapeutic agents. Its ability to interact with specific biological targets makes it a valuable tool for studying complex biological systems. Researchers have also explored its role in anti-inflammatory and anti-cancer drug development, with promising results from preliminary studies.

Another area where this compound has demonstrated significant potential is in energy storage applications. Its electronic properties make it a suitable candidate for use in supercapacitors and batteries. Recent experiments have shown that incorporating this compound into electrode materials can significantly improve their energy storage capacity and charge-discharge efficiency.

Despite its numerous advantages, there are challenges associated with the practical implementation of this compound. One major concern is its stability under harsh environmental conditions. However, ongoing research aims to address these issues by modifying its structure to enhance durability without compromising its desirable properties.

In conclusion, 4-cyano-N-[(2Z)-5,7-dimethyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide (CAS No. 1006814-50-1) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and electronic properties make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic methods and material science continue to unfold, this compound is expected to play an even more significant role in shaping future technologies.